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Compound of Interest

Compound Name: 3,4-Dimethylbenzoyl chloride

CAS No.: 21900-23-2

Cat. No.: B1272338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dimethylbenzoyl chloride is a versatile chemical intermediate that plays a crucial role in

various synthetic pathways, particularly in the development of pharmaceuticals and other

bioactive molecules. Its unique structural features, including the reactive acyl chloride group

and the substituted aromatic ring, make it a valuable building block for introducing the 3,4-

dimethylbenzoyl moiety into a wide range of molecular scaffolds. This guide provides a

comprehensive overview of 3,4-dimethylbenzoyl chloride, covering its chemical and physical

properties, synthesis, key reactions, applications in drug development, and essential safety and

handling protocols.

Chemical Identity and Physicochemical Properties
3,4-Dimethylbenzoyl chloride, with the IUPAC name 3,4-dimethylbenzoyl chloride, is an

acyl chloride derivative of benzene.[1] The presence of the electron-donating methyl groups on

the aromatic ring influences its reactivity compared to unsubstituted benzoyl chloride.

Table 1: Physicochemical Properties of 3,4-Dimethylbenzoyl Chloride
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Property Value Source

Molecular Formula C₉H₉ClO [1][2]

Molecular Weight 168.62 g/mol [1][2]

CAS Number 21900-23-2 [1][2]

Appearance
Not explicitly stated, but likely

a liquid or low-melting solid

Boiling Point 185 °C [2]

Density 1.136 g/cm³ [2]

Flash Point 112.4 °C [2]

Vapor Pressure 0.0145 mmHg at 25°C [2]

Synthesis of 3,4-Dimethylbenzoyl Chloride
The most common and straightforward method for the synthesis of 3,4-dimethylbenzoyl
chloride is the reaction of 3,4-dimethylbenzoic acid with a chlorinating agent, such as thionyl

chloride (SOCl₂) or oxalyl chloride ((COCl)₂). The use of a catalytic amount of N,N-

dimethylformamide (DMF) can accelerate the reaction.[3]

General Synthesis Workflow
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Caption: General workflow for the synthesis of 3,4-Dimethylbenzoyl chloride.

Detailed Experimental Protocol
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Materials:

3,4-Dimethylbenzoic acid

Thionyl chloride (or oxalyl chloride)

N,N-Dimethylformamide (DMF, catalytic amount)

Anhydrous dichloromethane (CH₂Cl₂) or another suitable inert solvent

Reaction flask equipped with a reflux condenser and a gas outlet to a scrubber

Magnetic stirrer and heating mantle

Procedure:

In a clean, dry reaction flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

3,4-dimethylbenzoic acid in anhydrous dichloromethane.

Add a catalytic amount of DMF (a few drops) to the solution.

Slowly add an excess of thionyl chloride (typically 1.1 to 1.5 equivalents) to the reaction

mixture at room temperature with stirring. A general procedure for a similar reaction

suggests adding the chlorinating agent at 0°C.[4]

After the initial effervescence subsides, gently heat the reaction mixture to reflux and

maintain for 2-4 hours, or until the reaction is complete (monitored by TLC or IR

spectroscopy). The reaction time can vary, with some analogous preparations stirring at

room temperature for up to 12 hours.[4]

Once the reaction is complete, allow the mixture to cool to room temperature.

Carefully remove the excess thionyl chloride and solvent under reduced pressure using a

rotary evaporator.

The crude 3,4-dimethylbenzoyl chloride can be purified by vacuum distillation to yield

the final product.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/synthesis/3-4-dichlorobenzoyl-chloride.htm
https://www.chemicalbook.com/synthesis/3-4-dichlorobenzoyl-chloride.htm
https://www.benchchem.com/product/b1272338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity and Key Applications in Drug
Development
The primary reactivity of 3,4-dimethylbenzoyl chloride is centered around the highly

electrophilic carbonyl carbon of the acyl chloride group. This makes it susceptible to

nucleophilic acyl substitution reactions with a variety of nucleophiles, such as alcohols, amines,

and thiols, to form the corresponding esters, amides, and thioesters.

Representative Reaction: Amide Formation

3,4-Dimethylbenzoyl Chloride
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3,4-Dimethylbenzamide Derivative
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Click to download full resolution via product page

Caption: Nucleophilic acyl substitution to form a 3,4-dimethylbenzamide.

This reactivity is fundamental to its application in drug development, where the formation of

amide and ester linkages is a common strategy for synthesizing and modifying drug

candidates. While specific examples of drugs containing the 3,4-dimethylbenzoyl moiety are

not as prevalent in readily available literature as some other scaffolds, its structural analogs are

key components in various pharmaceuticals. For instance, the structurally related 3,5-

dimethylbenzoyl moiety is found in some pesticides and pharmaceuticals.[5] The versatility of

3,4-dimethylbenzoyl chloride allows for its use in the creation of compound libraries for high-

throughput screening in drug discovery programs.[5]

Safety and Handling
3,4-Dimethylbenzoyl chloride is a corrosive and hazardous substance that requires careful

handling in a well-ventilated fume hood.

Hazard Identification:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1272338?utm_src=pdf-body
https://www.benchchem.com/product/b1272338?utm_src=pdf-body-img
https://pdf.benchchem.com/1273/Application_Notes_and_Protocols_Synthesis_of_4_Benzyloxy_3_5_dimethylbenzoyl_Chloride.pdf
https://www.benchchem.com/product/b1272338?utm_src=pdf-body
https://pdf.benchchem.com/1273/Application_Notes_and_Protocols_Synthesis_of_4_Benzyloxy_3_5_dimethylbenzoyl_Chloride.pdf
https://www.benchchem.com/product/b1272338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causes severe skin burns and eye damage (H314).[1][2]

May cause respiratory irritation.[6]

Reacts with water, releasing hydrogen chloride gas.

GHS Classification:

Pictograms: GHS05 (Corrosion)

Signal Word: Danger[1][2]

Hazard Statements: H314[1][2]

Precautionary Statements: P260, P264, P280, P301+P330+P331, P303+P361+P353,

P304+P340, P305+P351+P338, P310, P321, P363, P405, and P501.[2]

Handling and Storage:

Handle under an inert, dry atmosphere (e.g., nitrogen or argon).

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

moisture and incompatible materials such as strong oxidizing agents.[7]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles with a face shield, and a lab coat.

Conclusion
3,4-Dimethylbenzoyl chloride is a valuable and reactive chemical intermediate with significant

potential in organic synthesis and drug discovery. Its straightforward synthesis and versatile

reactivity make it an important tool for medicinal chemists and researchers. Adherence to strict

safety protocols is paramount when handling this corrosive compound. This guide provides the

foundational knowledge necessary for the safe and effective utilization of 3,4-dimethylbenzoyl
chloride in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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